Cas no 1624-53-9 (Phenol, 2-[(E)-(phenylmethylene)amino]-)

Phenol, 2-[(E)-(phenylmethylene)amino]- structure
1624-53-9 structure
Product Name:Phenol, 2-[(E)-(phenylmethylene)amino]-
CAS No:1624-53-9
MF:C13H11NO
MW:197.232543230057
CID:1345854
Update Time:2024-08-17

Phenol, 2-[(E)-(phenylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(E)-(phenylmethylene)amino]-
    • N-(2'-hydroxyphenyl)-benzaldimine
    • 2-(phenylmethylene)aminophenol
    • N-(2'-hydroxyphenyl)benzaldimine
    • N-(2-hydroxyphenyl)benzimine
    • N-(benzylidene)-2-aminophenol
    • N-benzylidene-2-hydroxyaniline
    • Inchi: 1S/C13H11NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-10,15H/b14-10+
    • InChI Key: GRWIZXASAOKOEZ-GXDHUFHOSA-N
    • SMILES: C1(O)=CC=CC=C1/N=C/C1=CC=CC=C1

Computed Properties

  • Exact Mass: 197.08400

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Melting Point: 94-95 °C
  • Boiling Point: 373.2±25.0 °C(Predicted)
  • PSA: 32.59000
  • LogP: 3.14280
  • pka: 9.45±0.30(Predicted)
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